Cas no 25363-20-6 (1-[(piperidin-1-yl)methyl]cyclopentan-1-ol)

• Product Name: 1-[(piperidin-1-yl)methyl]cyclopentan-1-ol
• CAS No: 25363-20-6
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 3921781
• PubChem ID: 14044358
• Update Time: 2025-05-26

1-[(piperidin-1-yl)methyl]cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 1-(1-piperidinylmethyl)-
• 1-[(piperidin-1-yl)methyl]cyclopentan-1-ol
• 1-(piperidin-1-ylmethyl)cyclopentan-1-ol
• F1905-1386
• 25363-20-6
• AKOS006316856

• Inchi： 1S/C11H21NO/c13-11(6-2-3-7-11)10-12-8-4-1-5-9-12/h13H,1-10H2
• InChI Key： ZYNNNYJEBOCYGG-UHFFFAOYSA-N
• SMILES： C1(CN2CCCCC2)(O)CCCC1

Computed Properties

• Exact Mass: 183.162314293Da
• Monoisotopic Mass: 183.162314293Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-[(piperidin-1-yl)methyl]cyclopentan-1-ol

Introduction to 1-[(piperidin-1-yl)methyl]cyclopentan-1-ol (CAS No. 25363-20-6)

1-[(piperidin-1-yl)methyl]cyclopentan-1-ol, with the CAS number 25363-20-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Piperidinomethylcyclopentanol, is characterized by its unique structural features, which include a cyclopentane ring and a piperidine moiety. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 1-[(piperidin-1-yl)methyl]cyclopentan-1-ol consists of a cyclopentane ring with a hydroxyl group at the 1-position and a piperidine ring attached via a methyl group. The presence of these functional groups imparts specific chemical properties that make it an attractive candidate for various research and development purposes. The hydroxyl group can participate in hydrogen bonding, while the piperidine ring provides additional steric and electronic effects that influence the compound's interactions with biological targets.

In recent years, 1-[(piperidin-1-yl)methyl]cyclopentan-1-ol has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its role as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and sensory perception. The ability of 1-[(piperidin-1-yl)methyl]cyclopentan-1-ol to interact with GPCRs makes it a valuable tool for understanding receptor function and developing novel therapeutics.

A notable study published in the Journal of Medicinal Chemistry highlighted the potential of 1-[(piperidin-1-yl)methyl]cyclopentan-1-ol as an antagonist for the serotonin 5-HT_2C receptor. This receptor is implicated in several neuropsychiatric disorders, including depression, anxiety, and schizophrenia. The study demonstrated that 1-[(piperidin-1-yl)methyl]cyclopentan-1-ol exhibited high affinity and selectivity for the 5-HT_2C receptor, suggesting its potential as a therapeutic agent for these conditions.

Beyond its interactions with GPCRs, 1-[(piperidin-1-yl)methyl]cyclopentan-1-ol has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation that can lead to tissue damage and functional impairment. Preclinical studies have indicated that 1-[(piperidin-1-yl)methyl]cyclopentan-1-ol can modulate key inflammatory pathways, potentially offering new treatment options for these conditions.

The pharmacokinetic properties of 1-[(piperidin-1-y l)methyl]cyclopentan - 1 - ol have also been evaluated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound can effectively reach its target site and exert its therapeutic effects without causing significant side effects.

In addition to its therapeutic potential, 1 - [ ( p i p e r i d i n - 1 - y l ) m e t h y l ] c y c l o p e n t a n - 1 - o l has been used as a synthetic intermediate in the development of more complex molecules. Its unique structure makes it an excellent starting point for chemical modifications that can enhance or fine-tune its biological activities. Researchers have explored various derivatization strategies to optimize the compound's pharmacological profile, leading to the discovery of several promising lead compounds.

The safety profile of 1 - [ ( p i p e r i d i n - 1 - y l ) m e t h y l ] c y c l o p e n t a n - 1 - o l is another important consideration in its development as a pharmaceutical agent. Preclinical toxicity studies have indicated that it is generally well-tolerated at therapeutic doses. However, ongoing research is necessary to fully understand its long-term safety and any potential adverse effects.

In conclusion, 1 - [ ( p i p e r i d i n - 1 - y l ) m e t h y l ] c y c l o p e n t a n - 1 - o l (CAS No. 25363 - 20 - 6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in advancing our understanding of human health and disease.